Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate is a chemical compound with the molecular formula C9H13BrN2O2 . It has a molecular weight of 261.12 .
Synthesis Analysis
The synthesis of pyrazole compounds like Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .Molecular Structure Analysis
The molecular structure of Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate consists of a pyrazole ring which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .Chemical Reactions Analysis
Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .Physical And Chemical Properties Analysis
The boiling point of Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate is predicted to be 321.1±37.0 °C and it has a predicted density of 1.46±0.1 g/cm3 . The pKa is predicted to be -1.48±0.10 .Scientific Research Applications
Biological Activity and Pharmacological Functions
The pyrazole moiety contributes to the biological activity of compounds. Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate derivatives may exhibit antitumor, anti-inflammatory, or antimicrobial effects. Understanding their pharmacological functions is essential for drug development.
Mechanism of Action
Target of Action
Pyrazole derivatives, which this compound is a part of, are known to have a wide range of biological activities. They can bind to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of Action
The exact mode of action would depend on the specific targets of the compound. For example, some pyrazole derivatives have been found to have antiviral activity, inhibiting the replication of certain viruses .
Biochemical Pathways
Again, this would depend on the specific targets of the compound. Pyrazole derivatives can affect a variety of biochemical pathways due to their ability to bind to multiple receptors .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Some pyrazole derivatives have been found to have antiviral, anti-inflammatory, and anticancer activities .
Action Environment
Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of a compound. For example, some compounds need to be stored in specific conditions to maintain their stability .
properties
IUPAC Name |
ethyl 4-bromo-1-ethyl-5-methylpyrazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BrN2O2/c1-4-12-6(3)7(10)8(11-12)9(13)14-5-2/h4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDYVCICEZAUOBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C(=O)OCC)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-1-ethyl-5-methyl-1H-pyrazole-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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